4-fluoro-N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-3-methylbenzenesulfonamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
4-fluoro-N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-3-methylbenzenesulfonamide is a pyridazinone derivative featuring a benzenesulfonamide moiety substituted with fluorine and methyl groups at positions 4 and 3, respectively. The pyridazinone core is linked to a 4-fluorophenyl group at position 3 and connected via an ethyl chain to the sulfonamide nitrogen.
Properties
IUPAC Name |
4-fluoro-N-[2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]ethyl]-3-methylbenzenesulfonamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17F2N3O3S/c1-13-12-16(6-7-17(13)21)28(26,27)22-10-11-24-19(25)9-8-18(23-24)14-2-4-15(20)5-3-14/h2-9,12,22H,10-11H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BRXNUDKQYUNSMN-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)S(=O)(=O)NCCN2C(=O)C=CC(=N2)C3=CC=C(C=C3)F)F | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17F2N3O3S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Structural Analogs
Substituent Variations on the Pyridazinone Ring
- 4-(3-(Benzyloxy)-6-oxopyridazin-1(6H)-yl)benzenesulfonamide (5a) Structure: Benzyloxy group at position 3 of the pyridazinone. Synthesis: Yielded via benzyl bromide coupling to a hydroxy-pyridazinone intermediate (62% yield) .
- N-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-3-[3-[4-(4-fluorophenyl)piperazin-1-yl]-6-oxopyridazin-1(6H)-yl]propanamide (6g) Structure: Incorporates a 4-fluorophenyl-piperazine moiety at position 3 of the pyridazinone. Synthesis: 42% yield; IR spectra show C=O stretches at 1662 cm⁻¹ (pyridazinone) and 1628 cm⁻¹ (amide) . Key Difference: The piperazine linker introduces conformational flexibility and basicity, contrasting with the ethyl chain in the target compound.
Variations in the Sulfonamide Moiety
4-fluoro-N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-3-methylbenzenesulfonamide
- 4-(4-amino-1-(1-(5-fluoro-3-(3-fluorophenyl)-4-oxo-4H-chromen-2-yl)ethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl)-N-methylbenzenesulfonamide Structure: Chromen-2-yl and pyrazolo-pyrimidine core instead of pyridazinone. Properties: Higher molecular weight (589.1 g/mol), melting point 175–178°C . Key Difference: The chromenone-pyrimidine scaffold may target different enzymes (e.g., kinases) compared to pyridazinone derivatives.
Data Table: Comparative Analysis of Key Compounds
*Calculated using molecular formula C₁₉H₁₈F₂N₃O₃S.
Research Findings
Linker Flexibility : Ethyl chains (target compound) vs. propyl or piperazine linkers (6g) influence conformational freedom. Shorter linkers may restrict binding to deeper enzyme pockets .
Synthetic Efficiency: Yields for pyridazinone derivatives range from 42% to 62%, influenced by steric hindrance and reactivity of substituents .
Thermal Stability: Compounds with chromenone cores (e.g., Example 53) exhibit higher melting points (175–178°C), suggesting stronger crystalline packing vs. pyridazinones .
Q & A
Q. Critical Conditions :
| Parameter | Optimal Range | Impact on Yield/Purity |
|---|---|---|
| Temperature | 0–5°C (sulfonamide step) | Prevents side reactions |
| Solvent | DMF (polar aprotic) | Enhances nucleophilicity |
| Catalyst | Pd(PPh₃)₄ (0.5–1 mol%) | Ensures efficient coupling |
Basic: Which analytical techniques are most effective for characterizing this compound and confirming its structural integrity?
Methodological Answer:
- Nuclear Magnetic Resonance (NMR) :
- Mass Spectrometry (HRMS) : Exact mass calculation (e.g., C₁₉H₁₈F₂N₃O₃S⁺: [M+H]⁺ = 430.1024) to verify molecular formula .
- HPLC-PDA : Purity assessment (>95%) using a C18 column (acetonitrile/water gradient, 0.1% TFA) .
Advanced: How can researchers design experiments to resolve contradictions in reported biological activity data (e.g., conflicting IC₅₀ values across studies)?
Methodological Answer:
Contradictions often arise from assay variability (e.g., cell line selection, incubation time). A systematic approach includes:
Standardized Assays : Use the NCI-60 panel for cytotoxicity screening to ensure consistency .
Dose-Response Curves : Conduct triplicate experiments with positive controls (e.g., doxorubicin) to normalize data .
Target Validation : Perform kinase inhibition profiling (e.g., EGFR, VEGFR2) to correlate activity with specific pathways .
Data Normalization : Apply statistical tools (e.g., ANOVA with Tukey’s post-hoc test) to identify outliers .
Advanced: What strategies are recommended for elucidating the structure-activity relationship (SAR) of the fluorophenyl and sulfonamide moieties?
Methodological Answer:
- Fragment Replacement : Synthesize analogs with:
- Fluorine substituents : Replace 4-F with Cl or H to assess hydrophobicity/electron-withdrawing effects .
- Sulfonamide variants : Substitute with carboxamide or urea groups to evaluate hydrogen-bonding capacity .
- Computational Modeling :
- Docking Studies : Use AutoDock Vina to predict binding modes with targets like COX-2 or carbonic anhydrase IX .
- QSAR Analysis : Correlate logP and polar surface area with cellular permeability using Molinspiration .
Advanced: How can computational reaction design (e.g., ICReDD’s methods) improve the synthesis of derivatives with enhanced selectivity?
Methodological Answer:
ICReDD’s workflow integrates:
Quantum Chemical Calculations : Simulate reaction pathways (e.g., transition states for sulfonamide formation) using Gaussian 16 .
Machine Learning : Train models on existing reaction data (e.g., solvent/catalyst combinations) to predict optimal conditions .
Feedback Loops : Refine synthetic routes using experimental yields and impurity profiles (e.g., optimizing Pd catalyst loading to reduce byproducts) .
Basic: What are the best practices for assessing and mitigating degradation of sensitive functional groups (e.g., sulfonamide or pyridazinone) during storage?
Methodological Answer:
- Stability Studies :
- Degradation Pathways :
- Hydrolysis : Avoid aqueous buffers (pH > 8) during formulation .
- Oxidation : Replace DMF with degassed THF in oxygen-sensitive steps .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
